(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: (2Z)-2-hydroxyimino-6-methoxychromene-3-carboxamide
• InChI: InChI=1S/C11H10N2O4/c1-16-7-2-3-9-6(4-7)5-8(10(12)14)11(13-15)17-9/h2-5,15H,1H3,(H2,12,14)/b13-11-
• InChI Key: GKPJFZOJASVXFY-QBFSEMIESA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=NO)C(=C2)C(=O)N
• Isomeric SMILES: COC1=CC2=C(C=C1)O/C(=N\O)/C(=C2)C(=O)N
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol

Description

(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide, also known as LY294002, is a synthetic small molecule that is widely used in scientific research. It is a potent inhibitor of phosphoinositide 3-kinase (PI3K), a key enzyme involved in various cellular processes, including cell growth, survival, and metabolism. LY294002 has been extensively studied for its potential therapeutic applications in cancer, diabetes, and other diseases.

Scientific Research Applications

(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide has been widely used in scientific research as a potent inhibitor of PI3K. It has been shown to inhibit the growth and survival of cancer cells, making it a potential therapeutic agent for cancer treatment. (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide has also been studied for its potential therapeutic applications in diabetes, as it can improve insulin sensitivity and glucose uptake in cells. In addition, (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Mechanism Of Action

(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide inhibits PI3K by binding to its ATP-binding site, thereby preventing the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This results in the inhibition of downstream signaling pathways, including the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide inhibits cell growth and survival, induces apoptosis, and enhances the efficacy of chemotherapy and radiation therapy. In diabetes, (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide improves insulin sensitivity and glucose uptake in cells, leading to improved glucose metabolism. (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and apoptosis.

Advantages And Limitations For Lab Experiments

(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide is a potent and specific inhibitor of PI3K, making it a valuable tool for studying the role of PI3K in various cellular processes. However, it is important to note that (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide may have off-target effects and can inhibit other kinases besides PI3K. In addition, (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide has poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide. One area of research is the development of more potent and specific inhibitors of PI3K, which may have improved efficacy and fewer off-target effects. Another area of research is the study of the role of PI3K in other diseases, such as cardiovascular disease and inflammation. Finally, the use of (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide in combination with other therapeutic agents, such as chemotherapy and radiation therapy, may lead to improved outcomes in cancer treatment.

Synthesis Methods

(2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide can be synthesized by several methods, including the reaction of 6-methoxy-2-naphthaldehyde with hydroxylamine hydrochloride to form 2-(hydroxyimino)-6-methoxy-2-naphthalene carboxaldehyde, which is then treated with 4-bromobenzaldehyde to obtain the intermediate compound. The intermediate is further reacted with 3-aminopropionitrile to form (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide. Other methods include the reaction of 6-methoxy-2-naphthaldehyde with hydroxylamine-O-sulfonic acid to form 2-(hydroxyimino)-6-methoxy-2-naphthalene carboxaldehyde, which is then reacted with 4-bromobenzaldehyde to obtain the intermediate. The intermediate is then reacted with 3-aminopropionitrile to form (2Z)-2-(hydroxyimino)-6-methoxy-2H-chromene-3-carboxamide.